Cas no 1261941-92-7 (3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid)
1261941-92-7 structure
Product Name:3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid
CAS No:1261941-92-7
MF:C17H17NO4S
MW:331.38618350029
MDL:MFCD18312767
CID:2764960
PubChem ID:53218492
Update Time:2025-04-21
3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 1261941-92-7
- 4'-(Pyrrolidin-1-ylsulfonyl)-[1,1'-biphenyl]-3-carboxylic acid
- DTXSID10683424
- MFCD18312767
- 3-[4-(PYRROLIDINYLSULFONYL)PHENYL]BENZOIC ACID
- 3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%
- 4'-(Pyrrolidine-1-sulfonyl)[1,1'-biphenyl]-3-carboxylic acid
- 3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid
-
- MDL: MFCD18312767
- Inchi: 1S/C17H17NO4S/c19-17(20)15-5-3-4-14(12-15)13-6-8-16(9-7-13)23(21,22)18-10-1-2-11-18/h3-9,12H,1-2,10-11H2,(H,19,20)
- InChI Key: UIWNHPFECUXSFF-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C2C=CC=C(C(=O)O)C=2)=CC=1)(N1CCCC1)(=O)=O
Computed Properties
- Exact Mass: 331.08782920Da
- Monoisotopic Mass: 331.08782920Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 513
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 83.1Ų
3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB318609-5 g |
3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; . |
1261941-92-7 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB318609-5g |
3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid, 95%; . |
1261941-92-7 | 95% | 5g |
€1159.00 | 2025-03-19 |
3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid Related Literature
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Felix Witte,Philipp Rietsch,Nithiya Nirmalananthan-Budau,Florian Weigert,Jan P. Götze,Ute Resch-Genger,Siegfried Eigler,Beate Paulus Phys. Chem. Chem. Phys., 2021,23, 17521-17529
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
1261941-92-7 (3-[4-(Pyrrolidinylsulfonyl)phenyl]benzoic acid) Related Products
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